Cas no 1100203-57-3 (2-(2,2-Dimethyl-3-oxo-piperazin-1-yl)-propionic acid hydrochloride)

2-(2,2-Dimethyl-3-oxo-piperazin-1-yl)-propionic acid hydrochloride is a specialized organic compound featuring a piperazine core with a dimethyl and oxo substitution, coupled with a propionic acid moiety. Its hydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and synthetic applications. The structural complexity of this compound allows for versatile reactivity, particularly in the synthesis of biologically active molecules. Its well-defined molecular architecture ensures consistent performance in research and industrial processes. The compound is particularly valued for its potential as an intermediate in drug development, offering precise functional group compatibility for further derivatization. Proper handling and storage are recommended to maintain its integrity.
2-(2,2-Dimethyl-3-oxo-piperazin-1-yl)-propionic acid hydrochloride structure
1100203-57-3 structure
Product Name:2-(2,2-Dimethyl-3-oxo-piperazin-1-yl)-propionic acid hydrochloride
CAS No:1100203-57-3
MF:C9H17ClN2O3
MW:236.695881605148
CID:1075907
PubChem ID:45074901
Update Time:2025-06-27

2-(2,2-Dimethyl-3-oxo-piperazin-1-yl)-propionic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(2,2-Dimethyl-3-oxo-piperazin-1-yl)-propionic acid hydrochloride
    • 2-(2,2-dimethyl-3-oxopiperazin-1-yl)propanoic acid;hydrochloride
    • 1100203-57-3
    • 2-(2,2-dimethyl-3-oxopiperazin-1-yl)propanoic acid hydrochloride
    • 2-(2,2-dimethyl-3-oxopiperazin-1-yl)propanoicacidhydrochloride
    • AKOS015844376
    • SR-01000323563-1
    • SR-01000323563
    • Inchi: 1S/C9H16N2O3.ClH/c1-6(7(12)13)11-5-4-10-8(14)9(11,2)3;/h6H,4-5H2,1-3H3,(H,10,14)(H,12,13);1H
    • InChI Key: AHOVJQIWYRSEGG-UHFFFAOYSA-N
    • SMILES: Cl.O=C1C(C)(C)N(C(C(=O)O)C)CCN1

Computed Properties

  • Exact Mass: 236.0927701g/mol
  • Monoisotopic Mass: 236.0927701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6Ų

2-(2,2-Dimethyl-3-oxo-piperazin-1-yl)-propionic acid hydrochloride Security Information

2-(2,2-Dimethyl-3-oxo-piperazin-1-yl)-propionic acid hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM382323-1g
2-(2,2-dimethyl-3-oxopiperazin-1-yl)propanoic acid hydrochloride
1100203-57-3 CM382323
1g
$260 2022-09-04
Chemenu
CM382323-5g
2-(2,2-dimethyl-3-oxopiperazin-1-yl)propanoic acid hydrochloride
1100203-57-3 CM382323
5g
$701 2022-09-04

Additional information on 2-(2,2-Dimethyl-3-oxo-piperazin-1-yl)-propionic acid hydrochloride

Research Briefing on 2-(2,2-Dimethyl-3-oxo-piperazin-1-yl)-propionic acid hydrochloride (CAS: 1100203-57-3)

2-(2,2-Dimethyl-3-oxo-piperazin-1-yl)-propionic acid hydrochloride (CAS: 1100203-57-3) is a synthetic compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of protease inhibitors and antimicrobial compounds. This briefing provides an overview of the latest research findings, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structural features, including the piperazine ring and the propionic acid moiety, contribute to its versatility in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the synthesis of small-molecule inhibitors targeting viral proteases. The study reported that derivatives of 2-(2,2-Dimethyl-3-oxo-piperazin-1-yl)-propionic acid hydrochloride exhibited potent inhibitory activity against SARS-CoV-2 main protease (Mpro), with IC50 values in the low micromolar range.

Further investigations into its mechanism of action revealed that the compound interacts with key amino acid residues in the active site of Mpro, disrupting viral replication. Molecular docking simulations and X-ray crystallography data provided insights into the binding mode, suggesting that the dimethyl and oxo groups on the piperazine ring play a critical role in stabilizing the inhibitor-enzyme complex. These findings underscore the compound's potential as a scaffold for designing next-generation antiviral agents.

In addition to its antiviral properties, recent research has explored its applications in antibacterial drug development. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-(2,2-Dimethyl-3-oxo-piperazin-1-yl)-propionic acid hydrochloride exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to interfere with bacterial cell wall synthesis, as evidenced by time-kill assays and transmission electron microscopy (TEM) imaging.

The pharmacokinetic profile of 2-(2,2-Dimethyl-3-oxo-piperazin-1-yl)-propionic acid hydrochloride has also been a subject of recent investigation. Preclinical studies in rodent models indicated favorable absorption and distribution characteristics, with a plasma half-life of approximately 4 hours. However, challenges related to metabolic stability and oral bioavailability were noted, prompting ongoing research into prodrug strategies and formulation optimization to enhance its therapeutic potential.

In conclusion, 2-(2,2-Dimethyl-3-oxo-piperazin-1-yl)-propionic acid hydrochloride represents a promising candidate for further development in drug discovery. Its dual antiviral and antibacterial activities, coupled with its modular synthetic accessibility, make it a valuable tool for medicinal chemists. Future research directions may include the exploration of its applications in other therapeutic areas, such as oncology and neurodegenerative diseases, as well as the development of more potent and selective derivatives through structure-activity relationship (SAR) studies.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.